Cas no 3999-10-8 (5-phenyl-2H-tetrazole)
5-phenyl-2H-tetrazole structure
Product Name:5-phenyl-2H-tetrazole
5-phenyl-2H-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-phenyl-2H-tetrazole
- 5-Phenyl-1(H)-tetrazole
- 5-phenyl-2-H-tetrazole
- EINECS 241-950-8
- NS00014422
- UNII-L66K25GN4V
- BBL038156
- D70932
- Enamine_005030
- SCHEMBL4950
- NSC11138
- HMS1408E14
- Tox21_301684
- 5-Phenyl tetrazole
- L66K25GN4V
- 5-Phenyl(1H)tetrazole
- 5-phenyl-1H-1,2,3,4-tetrazole
- MFCD01451271
- phenyl-tetrazole
- SMR000419890
- 5-Phenyl-1H-tetrazol
- NCGC00256045-01
- P1109
- EN300-02959
- 5-Phenyltetrazole
- A23408
- CAS-18039-42-4
- Expandex 5PT
- STK020781
- NCGC00246367-01
- 5 -Phenyltetrazole
- IDI1_007617
- NSC-11138
- 5-phenyl-tetrazole
- 5-Phenyl-1H-tetrazole, 99%
- 5-Phenyl-2H-tetraazole, AldrichCPR
- MFCD00022388
- 18039-42-4
- AE-641/00394022
- 5-Phenyltetrazole (VAN)
- phenyl tetrazole
- AKOS000277280
- 2H-Tetrazole, 5-phenyl-
- MA 1623
- NSC 11138
- Kempore 50XPT
- DB-011455
- CS-0016050
- Expandex OX 5PT
- Z56887706
- AKOS000262997
- CHEMBL39261
- 5-Phenyltetrazole;1H-Tetrazole, 5-phenyl-
- W-107812
- 3999-10-8
- 5-phenyl-2H-1,2,3,4-tetrazole
- DTXCID4024858
- HMS2797H22
- BCP21892
- Q27282760
- 5-Phenyl-1H-tetraazole
- 5-Phenyl-1H-tetrazole
- DTXSID6044858
- (tetrazol-5-yl)benzene
- AM20060882
- Tetrazole, 5-phenyl-
- AC-17071
- CS-10905
- BDBM50078835
- 1H-Tetrazole, 5-phenyl-
- Phenyltetrazole
- AC-8304
- PS-4462
- MLS000779707
- 5-phenyl-2H-1,2,3,4-tetraazole
- 5-Phenyl-1H-tetraazole #
-
- Inchi: 1S/C7H6N4/c1-2-4-6(5-3-1)7-8-10-11-9-7/h1-5H,(H,8,9,10,11)
- InChI Key: MARUHZGHZWCEQU-UHFFFAOYSA-N
- SMILES: N1=C(C2C=CC=CC=2)N=NN1
Computed Properties
- Exact Mass: 146.059246
- Monoisotopic Mass: 146.059246
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.5
- XLogP3: 1.1
5-phenyl-2H-tetrazole Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3999-10-8 (5-phenyl-2H-tetrazole) Related Products
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- 18039-42-4(5-Phenyl-1H-tetrazole)
- 62778-17-0(2H-Tetrazole,5-[1,1'-biphenyl]-4-yl-)
- 188890-74-6(2H-Tetrazole,5-[1,1'-biphenyl]-3-yl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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